Cas no 679433-93-3 (ISOQUINOLINE, 5-BROMO-6-ETHYL-)
ISOQUINOLINE, 5-BROMO-6-ETHYL- Chemical and Physical Properties
Names and Identifiers
-
- ISOQUINOLINE, 5-BROMO-6-ETHYL-
- 5-Bromo-6-ethylisoquinoline
- 679433-93-3
- E79883
- DTXSID801306370
- BS-47936
- SCHEMBL26933489
- MFCD22043877
-
- Inchi: 1S/C11H10BrN/c1-2-8-3-4-9-7-13-6-5-10(9)11(8)12/h3-7H,2H2,1H3
- InChI Key: LUBLWXXDXUAREB-UHFFFAOYSA-N
- SMILES: BrC1C2C=CN=CC=2C=CC=1CC
Computed Properties
- Exact Mass: 234.99966g/mol
- Monoisotopic Mass: 234.99966g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 12.9Ų
ISOQUINOLINE, 5-BROMO-6-ETHYL- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1497326-100mg |
5-Bromo-6-ethylisoquinoline |
679433-93-3 | 95% | 100mg |
$104.0 | 2025-04-17 | |
| Ambeed | A1497326-250mg |
5-Bromo-6-ethylisoquinoline |
679433-93-3 | 95% | 250mg |
$160.0 | 2025-04-17 | |
| Ambeed | A1497326-1g |
5-Bromo-6-ethylisoquinoline |
679433-93-3 | 95% | 1g |
$392.0 | 2025-04-17 | |
| eNovation Chemicals LLC | Y1221717-1g |
5-Bromo-6-ethylisoquinoline |
679433-93-3 | 95% | 1g |
$450 | 2024-06-03 | |
| Aaron | AR01PWGW-100mg |
Isoquinoline, 5-bromo-6-ethyl- |
679433-93-3 | 95% | 100mg |
$106.00 | 2025-02-12 | |
| Aaron | AR01PWGW-250mg |
Isoquinoline, 5-bromo-6-ethyl- |
679433-93-3 | 95% | 250mg |
$159.00 | 2025-02-12 | |
| Aaron | AR01PWGW-1g |
Isoquinoline, 5-bromo-6-ethyl- |
679433-93-3 | 95% | 1g |
$397.00 | 2025-02-12 | |
| 1PlusChem | 1P01PW8K-100mg |
Isoquinoline, 5-bromo-6-ethyl- |
679433-93-3 | 95% | 100mg |
$95.00 | 2024-04-22 | |
| 1PlusChem | 1P01PW8K-250mg |
Isoquinoline, 5-bromo-6-ethyl- |
679433-93-3 | 95% | 250mg |
$145.00 | 2024-04-22 | |
| 1PlusChem | 1P01PW8K-1g |
Isoquinoline, 5-bromo-6-ethyl- |
679433-93-3 | 95% | 1g |
$356.00 | 2024-04-22 |
ISOQUINOLINE, 5-BROMO-6-ETHYL- Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on ISOQUINOLINE, 5-BROMO-6-ETHYL-
ISOQUINOLINE, 5-BROMO-6-ETHYL: Chemical Profile and Emerging Applications
ISOQUINOLINE, 5-BROMO-6-ETHYL (CAS No. 679433-93-3) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its versatile structural framework. This compound belongs to the broader class of isoquinoline derivatives, which are known for their broad spectrum of biological activities and industrial applications. The presence of both bromine and ethyl substituents in its molecular structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.
The< strong>5-bromo and< strong>6-ethyl functional groups in ISOQUINOLINE, 5-BROMO-6-ETHYL play a crucial role in modulating its chemical properties. The bromine atom, being highly electronegative, introduces a region of electron deficiency at the 5-position, facilitating electrophilic aromatic substitution reactions. On the other hand, the ethyl group at the 6-position provides steric hindrance and influences the electronic distribution across the molecule. These features make it an excellent candidate for further functionalization, enabling the synthesis of more complex derivatives with tailored properties.
In recent years, ISOQUINOLINE, 5-BROMO-6-ETHYL has been extensively studied for its potential applications in drug discovery. Isoquinoline derivatives are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. The< strong>5-bromo moiety is particularly significant in this context, as it can be selectively modified to introduce additional pharmacophores or to enhance binding affinity to biological targets. For instance, studies have shown that modifications at the 5-position can significantly alter the activity of isoquinoline-based drugs against certain cancer cell lines.
One of the most compelling aspects of ISOQUINOLINE, 5-BROMO-6-ETHYL is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel therapeutic agents targeting various diseases. For example, recent advancements in medicinal chemistry have utilized this compound to create inhibitors of kinases and other enzymes involved in signal transduction pathways. These inhibitors hold promise for treating conditions such as diabetes and autoimmune disorders.
The< strong>6-ethyl group also contributes to the versatility of ISOQUINOLINE, 5-BROMO-6-ETHYL by influencing its electronic properties and interactions with biological molecules. This substitution pattern has been exploited to design molecules with improved solubility and bioavailability, which are critical factors in drug development. Additionally, the ethyl group can serve as a handle for further chemical modifications, allowing researchers to fine-tune the properties of their compounds.
Beyond pharmaceutical applications, ISOQUINOLINE, 5-BROMO-6-ETHYL has found utility in materials science. Its aromatic structure and functional groups make it a suitable candidate for developing organic semiconductors and light-emitting diodes (LEDs). Recent research has demonstrated that isoquinoline derivatives can be incorporated into organic thin-film transistors (OTFTs) to improve their performance characteristics. The< strong>5-bromo and< strong>6-ethyl substituents play a role in optimizing the electronic properties of these materials by influencing charge transport mechanisms.
The synthesis of ISOQUINOLINE, 5-BROMO-6-ETHYL typically involves multi-step organic reactions starting from readily available precursors such as isoquinoline itself. The introduction of the bromine atom at the 5-position can be achieved through electrophilic aromatic substitution reactions using appropriate brominating agents. Subsequent alkylation with ethylating agents completes the synthesis of this compound. The reaction conditions are carefully optimized to ensure high yields and purity.
In conclusion, ISOQUINOLINE, 5-BROMO-6-ETHYL (CAS No. 679433-93-3) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with diverse applications. As research continues to uncover new uses for this compound, its importance is likely to grow further.
679433-93-3 (ISOQUINOLINE, 5-BROMO-6-ETHYL-) Related Products
- 1189107-21-8(4,7-Dibromo-6-methylquinoline)
- 76372-29-7(Isoquinoline, 6-bromo-5,8-dimethyl-)
- 65513-45-3(5-BroMo-6-Methylquinoline)
- 38749-76-7(3-Bromo-4-ethylpyridine)
- 2383980-14-9(5,8-Dibromo-6-methylisoquinoline)
- 134869-92-4(Pyridine, 3-bromo-4-(phenylmethyl)-)
- 104755-75-1(Isoquinoline, 4-[(2-bromophenyl)methyl]-)
- 1070879-25-2(4-bromo-6-ethylquinoline)
- 1246210-10-5(Isoquinoline, 7-bromo-6-methyl-)
- 1146298-61-4(5-Bromo-6-methylisoquinoline)